Cas no 7336-15-4 (N-(β-Cyanoethyl)caprolactam)

• Product Name: N-(β-Cyanoethyl)caprolactam
• CAS No: 7336-15-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD00270814
• CID: 1765374
• PubChem ID: 10844793
• Update Time: 2025-04-24

N-(β-Cyanoethyl)caprolactam Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxoazepan-1-yl)propanenitrile
• 1H-azepine-1-propanenitrile, hexahydro-2-oxo-
• LogP
• BS-17510
• DTXSID60445630
• BATPRUOCWWXKAF-UHFFFAOYSA-N
• Hexahydro-2-oxo-1h-azepine-1-propanenitrile
• AKOS000179841
• 7336-15-4
• SCHEMBL5081884
• CS-0162581
• F14125
• MFCD00270814
• N-(β-Cyanoethyl)caprolactam

• MDL： MFCD00270814
• Inchi： 1S/C9H14N2O/c10-6-4-8-11-7-3-1-2-5-9(11)12/h1-5,7-8H2
• InChI Key： BATPRUOCWWXKAF-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CCC#N

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.044
• Melting Point: 100-102℃
• Boiling Point: 356.742°C at 760 mmHg
• Flash Point: 169.552°C
• Refractive Index: 1.48
• PSA: 44.1

N-(β-Cyanoethyl)caprolactam Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on N-(β-Cyanoethyl)caprolactam

3-(2-Oxoazepan-1-yl)Propanenitrile: A Comprehensive Overview

3-(2-Oxoazepan-1-yl)propanenitrile, also known by its CAS number 7336-15-4, is a specialized organic compound that has garnered significant attention in the field of biopharmaceuticals. This compound belongs to the class of cyclic carbamate derivatives, characterized by its unique seven-membered ring structure containing an oxo group and a nitrile functional group. The combination of these structural features makes it a promising candidate for various biomedical applications, including drug development and disease treatment.

The compound's molecular architecture is defined by the presence of a seven-membered azepane ring with a ketone group at position 2 and a nitrile substituent at position 1. This configuration not only imparts structural stability but also enables specific biological interactions, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential as a lead compound in the discovery of novel therapeutic agents.

One of the most notable aspects of 3-(2-oxoazepan-1-yl)propanenitrile is its ability to participate in enzymatic reactions. Its structure allows for selective inhibition or modulation of key enzymes involved in disease pathways, such as kinases and proteases. This enzymatic selectivity is crucial for the development of targeted therapies with minimal off-target effects.

Recent advancements in synthetic chemistry have facilitated the large-scale production of this compound, ensuring its availability for extensive research and preclinical testing. Researchers have explored its potential in treating a variety of conditions, including cancer, infectious diseases, and neurodegenerative disorders. For instance, studies have demonstrated its efficacy as an inhibitor of multidrug-resistant bacterial strains, offering a novel approach to combat antibiotic resistance.

In the realm of oncology, 3-(2-oxoazepan-1-yl)propanenitrile has shown promise in targeting specific cancer pathways. Its ability to disrupt cell signaling mechanisms in cancer cells has led to its investigation as a potential anti-tumor agent. Preclinical trials have indicated that it can effectively induce apoptosis in various cancer cell lines, making it a compelling candidate for further exploration.

The compound's pharmacokinetic properties have also been extensively studied. It exhibits favorable absorption and distribution profiles, with minimal toxicity to healthy cells. This makes it an attractive option for systemic administration in treating diseases where targeted therapies are critical for reducing adverse effects.

Moreover, the structural versatility of 3-(2-oxoazepan-1-yl)propanenitrile allows for easy modification and optimization. Chemists have explored various substitutions and functional group alterations to enhance its bioavailability and therapeutic index. These modifications have led to the development of analogs with improved efficacy and reduced toxicity.

In conclusion, 3-(2-oxoazepan-1-yl)propanenitrile represents a significant advancement in the field of biopharmaceuticals. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool in drug discovery and disease treatment. Ongoing research continues to uncover new applications and refine its therapeutic potential, ensuring its relevance in addressing some of the most challenging biomedical issues.